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Compound of Interest

Compound Name: Diethyl 3,4-furandicarboxylate

Cat. No.: B1294836 Get Quote

Essential Safety and Handling Guide for Diethyl 3,4-
furandicarboxylate
This document provides crucial safety and logistical information for the handling of Diethyl 3,4-
furandicarboxylate (CAS No. 30614-77-8), designed for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is essential for ensuring a

safe laboratory environment.

Hazard Identification and Classification
Diethyl 3,4-furandicarboxylate is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Hazard Statement Classification

H302 Acute toxicity, Oral (Category 4)

H315 Skin corrosion/irritation (Category 2)

H319 Serious eye damage/eye irritation (Category 2A)

H335
Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Diethyl 3,4-
furandicarboxylate, the following PPE is mandatory.[2]

Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must meet European Standard

EN 166 or equivalent. A face

shield may be necessary

where splash potential is high.

[3]

Hand Protection Chemical-resistant gloves

Inspect gloves for integrity

before each use. Consider

manufacturer's data on

permeability and breakthrough

times.[2]

Body Protection Laboratory coat
Standard laboratory coat to be

worn at all times.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 136 approved

respirator

Not typically required for small-

scale use in a well-ventilated

area. Essential for large-scale

operations, in cases of poor

ventilation, or during

emergency situations.
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Handling and Storage Protocols
Proper handling and storage are critical for maintaining the chemical's stability and ensuring

personnel safety.

Pre-Handling Preparations:

Ventilation: All work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[2]

PPE Inspection: Before commencing any procedure, thoroughly inspect all PPE for any

signs of damage or wear.[4]

Emergency Equipment: Ensure that the nearest safety shower and eyewash station are

accessible and functional.[4]

Handling Procedures:

Avoid contact with skin and eyes.[2]

Avoid inhalation of mist, gas, or vapors.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from sources of ignition.[2]

Emergency and First Aid Procedures
Immediate and appropriate action is vital in the event of accidental exposure.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2]

Spill and Disposal Plan
A clear protocol for spill management and waste disposal is essential for laboratory safety and

environmental compliance.

Spill Management:

Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel from the area

and ensure adequate ventilation.[4]

Containment: For small spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the substance.[2]

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal. Use spark-proof tools and explosion-proof equipment.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[4]
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Disposal:

Dispose of Diethyl 3,4-furandicarboxylate waste and any contaminated materials in a

designated and properly labeled hazardous waste container.[4]

All disposal activities must be in strict accordance with local, state, and federal regulations.

Do not pour down the drain.[2][4]

Safe Handling Workflow for Diethyl 3,4-
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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